Cas no 2580223-25-0 (3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid)

• Product Name: 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid
• CAS No: 2580223-25-0
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5661880
• PubChem ID: 165894917
• Update Time: 2025-10-29

3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729592
• 2580223-25-0
• 3-{1-[(benzyloxy)carbonyl]azetidin-3-yl}benzoic acid
• 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid

• Inchi： 1S/C18H17NO4/c20-17(21)15-8-4-7-14(9-15)16-10-19(11-16)18(22)23-12-13-5-2-1-3-6-13/h1-9,16H,10-12H2,(H,20,21)
• InChI Key： XCAUXOJMWDKKIF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C2C=CC=C(C(=O)O)C=2)C1)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid

Introduction to 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid (CAS No. 2580223-25-0)

3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580223-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a benzyloxy carbonyl group and a benzoic acid moiety in its structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The structural framework of 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid consists of an azetidine ring fused with a benzene ring, with the benzyloxy carbonyl substituent attached to the nitrogen atom of the azetidine ring. This configuration not only enhances the compound's stability but also provides a reactive site for further functionalization. The benzoic acid moiety, on the other hand, contributes to its solubility in polar solvents and potential interactions with biological targets. Such structural features make this compound a promising candidate for investigating its pharmacological properties.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for drug discovery. Azetidine rings are cyclic amines that can mimic natural amino acids, allowing them to interact with biological macromolecules in a manner similar to their linear counterparts. The incorporation of functional groups such as benzyloxy carbonyl and carboxylic acid into these structures can modulate their binding affinity and selectivity, making them suitable for designing novel therapeutic agents.

One of the most compelling aspects of 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid is its potential role as a key intermediate in the synthesis of more complex molecules. The benzyloxy carbonyl group is particularly useful in peptide coupling reactions, where it serves as an protecting group for amino acids. This property makes the compound valuable in peptide-based drug development, where precise control over molecular structure is crucial for achieving desired biological activity. Additionally, the carboxylic acid functionality allows for further derivatization, enabling chemists to explore various modifications that could enhance pharmacokinetic properties or target specificity.

Recent studies have highlighted the importance of azetidine derivatives in addressing various therapeutic challenges. For instance, modifications of azetidine scaffolds have shown promise in developing treatments for neurological disorders, infectious diseases, and cancer. The unique conformational flexibility of azetidine rings allows them to interact with enzymes and receptors in ways that linear analogs cannot, offering new opportunities for therapeutic intervention. The presence of both benzyloxy carbonyl and benzoic acid groups in 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid suggests that it may exhibit such flexibility and adaptability.

The synthesis of 3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the azetidine ring followed by functionalization with the benzyloxy carbonyl group and subsequent coupling with a benzoyl chloride derivative to introduce the benzoic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications at specific positions within the molecule.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathogenesis. For example, derivatives of azetidine have been investigated for their ability to modulate protease activity, which is relevant in conditions such as inflammation and cancer progression. The combination of a benzyloxy carbonyl group and a benzene ring suggests that this compound could interact with hydrophobic pockets or aromatic residues in biological targets, providing insights into its mechanism of action.

In conclusion,3-{1-(benzyloxy)carbonylazetidin-3-yl}benzoic acid (CAS No. 2580223-25-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, while its pharmacological properties warrant further investigation. As synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in developing novel therapeutics tailored to address unmet medical needs.